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Compound of Interest

Compound Name:

1-

(Methoxymethyl)cyclopropanecarb

oxylic acid

Cat. No.: B1384690 Get Quote

This guide provides a comprehensive, step-by-step protocol for the safe and compliant

disposal of 1-(Methoxymethyl)cyclopropanecarboxylic acid (CAS No. 67567-55-9). As

laboratory professionals, our responsibility extends beyond the experiment to the entire

lifecycle of a chemical, ensuring that its disposal protects ourselves, our colleagues, and the

environment. This document is structured to provide not just procedural steps, but the scientific

rationale behind them, ensuring a culture of safety and regulatory adherence in your laboratory.

Section 1: Hazard Assessment and Waste
Characterization
Before any disposal protocol can be established, a thorough understanding of the chemical's

properties and potential hazards is paramount. This initial characterization dictates every

subsequent step of the waste management process.

1.1. Known Chemical Properties 1-(Methoxymethyl)cyclopropanecarboxylic acid is an

organic carboxylic acid. While specific, comprehensive toxicity data is not widely published, its

structural class and available supplier information provide critical clues for safe handling. All

chemical waste in a laboratory setting should be treated as hazardous unless explicitly

determined otherwise by your institution's Environmental Health & Safety (EHS) department.[1]
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Property Value / Information Source

Chemical Name

1-

(Methoxymethyl)cyclopropanec

arboxylic acid

[2]

CAS Number 67567-55-9 [2][3]

Molecular Formula C₆H₁₀O₃

Physical Form Liquid [3]

Storage Class 10 - Combustible liquids

Water Hazard Class WGK 3 (Severe water hazard)

The designation as a combustible liquid (Storage Class 10) and a severe water hazard (WGK

3) immediately informs our disposal strategy. These classifications necessitate that the

compound be kept away from ignition sources and prevented from entering any sewer or water

systems.[4]

1.2. Principle of Assumed Hazard For any laboratory chemical, especially one without

exhaustive toxicological data, it is a prudent and standard practice to assume it is hazardous.

[1] Spilled chemicals and any materials used for cleanup must also be treated as hazardous

waste.[1] Therefore, 1-(Methoxymethyl)cyclopropanecarboxylic acid waste must not be

disposed of in regular trash or down the drain.[5]

Section 2: Personal Protective Equipment (PPE)
Proper PPE is non-negotiable. The potential for splashes and unforeseen reactions requires

robust protection.

Eye Protection: Wear chemical safety goggles that meet appropriate regulatory standards

(e.g., OSHA 29 CFR 1910.133 or EN 166).[5]

Hand Protection: Use chemical-impermeable gloves (e.g., nitrile rubber). Always inspect

gloves for tears or holes before use.[5]
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Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashing, consider a chemically resistant apron.[5]

Work Area: All handling and preparation of this waste should occur in a well-ventilated area,

preferably inside a chemical fume hood.[5]

Section 3: Step-by-Step Disposal Protocol
The following protocol outlines the systematic procedure for collecting and storing 1-
(Methoxymethyl)cyclopropanecarboxylic acid waste pending collection by your institution's

EHS office or a licensed disposal contractor.

Step 1: Waste Segregation Proper segregation is the most critical step in preventing dangerous

chemical reactions within a waste container.

Designate a Specific Waste Stream: This compound is an organic acid. It must be collected

in a waste container designated for non-halogenated organic acids.

Avoid Incompatibilities:

DO NOT mix with bases (e.g., sodium hydroxide, ammonium hydroxide). This can cause a

violent and exothermic acid-base neutralization reaction.[6]

DO NOT mix with strong oxidizing agents (e.g., nitric acid, permanganates).[6]

DO NOT mix with aqueous waste streams. Keep organic and aqueous wastes separate.[7]

Step 2: Containerization The integrity of the waste container is essential for safe storage.

Use a Compatible Container: The best initial container is often the original product container.

[1] If using a dedicated waste container, ensure it is made of a compatible material (e.g.,

glass or high-density polyethylene) and has a secure, screw-top lid.[1][8]

Inspect the Container: Ensure the container is in good condition, free from leaks, cracks, or

external chemical residue.[1]

Keep Closed: Waste containers must be kept tightly sealed when not actively being filled.[8]

[9] This prevents the release of vapors and protects against spills.
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Step 3: Labeling Clear and accurate labeling is a regulatory requirement and a cornerstone of

laboratory safety.[7][9] Unlabeled containers pose a serious risk.

Your waste label must include:

The full chemical name: "Waste 1-(Methoxymethyl)cyclopropanecarboxylic acid"

The words "Hazardous Waste"

A clear list of all components and their approximate percentages.

The primary hazards (e.g., "Combustible Liquid," "Acidic")

The date the waste was first added to the container (accumulation start date).

Your name, principal investigator, and lab location.

Step 4: Temporary Storage (Satellite Accumulation) Waste must be stored safely in a

designated laboratory area pending pickup.

Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA).[8]

Secondary Containment: Place the waste container inside a larger, chemically resistant

secondary container (like a spill tray) to contain any potential leaks.[10]

Safe Location: The storage location should be away from heat sources, direct sunlight, and

areas of high traffic.[9]

Step 5: Arranging for Disposal Laboratory personnel are responsible for waste up to the point

of collection.

Contact EHS: Do not allow waste to accumulate. Once the container is full or you are

finished with the chemical, contact your institution's Environmental Health & Safety (EHS)

department or the designated chemical waste officer to schedule a pickup.[8]

Follow Institutional Procedures: Adhere strictly to your organization's specific procedures for

waste pickup requests.
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Caption: Disposal workflow for 1-(Methoxymethyl)cyclopropanecarboxylic acid.
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Section 4: Managing Contaminated Materials &
Empty Containers
The disposal plan must account for everything the chemical has touched.

4.1. Contaminated Solids Disposable items such as gloves, absorbent pads, and weigh boats

that are contaminated with 1-(Methoxymethyl)cyclopropanecarboxylic acid must be

disposed of as hazardous waste.

Collection: Collect these items in a separate, clearly labeled, sealed plastic bag or container.

Labeling: Label the container as "Solid Waste contaminated with 1-
(Methoxymethyl)cyclopropanecarboxylic acid."

Disposal: Manage this solid waste stream alongside the liquid waste for EHS pickup.

4.2. Empty Container Disposal An "empty" container that held a hazardous chemical is not

considered regular trash until properly decontaminated.[7] Federal regulations have specific

definitions for "empty," often requiring triple rinsing.[7][11]

Procedure:

Rinse the container three times with a suitable solvent (e.g., acetone or methanol).

Crucially, collect all three rinsates as hazardous waste.[7] This rinsate should be added to

your organic acid waste stream or a compatible solvent waste stream.

Once triple-rinsed, deface or remove the original chemical label.[1]

Dispose of the decontaminated container according to your institution's policy for clean lab

glass or plastic.

Caption: Decision workflow for empty chemical container disposal.

Section 5: Waste Minimization
The most effective disposal strategy is to minimize waste generation from the outset. This is

not only environmentally responsible but also cost-effective.
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Source Reduction: Order only the quantity of chemical required for your immediate research

needs.[8]

Inventory Management: Maintain a current chemical inventory to avoid ordering duplicates

and to track expiration dates.[10]

Scale Reduction: Whenever feasible, reduce the scale of experiments to minimize the

volume of waste produced.[8]

By adhering to these detailed procedures, you actively contribute to a safe, compliant, and

environmentally responsible laboratory. Always consult your institution's specific chemical

hygiene plan and EHS guidelines, as they are the ultimate authority for your facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclopropanecarboxylic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b1384690#1-methoxymethyl-cyclopropanecarboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1384690#1-methoxymethyl-cyclopropanecarboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1384690#1-methoxymethyl-cyclopropanecarboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1384690#1-methoxymethyl-cyclopropanecarboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1384690?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

